Cas no 303987-96-4 (1H-Pyrazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-1,3-dimethyl-)

1H-Pyrazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-1,3-dimethyl-, is a specialized heterocyclic compound featuring a pyrazole core substituted with a carboxamide group and a 4-chlorophenylthio moiety. Its molecular structure combines the reactivity of the pyrazole ring with the stability imparted by the chlorophenylthio group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the carboxamide functionality enhances its potential for hydrogen bonding, improving solubility and interaction with biological targets. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its structural versatility. Its well-defined synthesis route ensures high purity and reproducibility for research applications.

1H-Pyrazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-1,3-dimethyl- structure

303987-96-4 structure

Product Name:1H-Pyrazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-1,3-dimethyl-

CAS No:303987-96-4

MF:C₁₂H₁₂ClN₃OS

MW:281.761179924011

MDL:MFCD01569080

CID:5214233

Update Time:2026-03-06

1H-Pyrazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-1,3-dimethyl-
- MDL： MFCD01569080
- Inchi： 1S/C12H12ClN3OS/c1-7-10(11(14)17)12(16(2)15-7)18-9-5-3-8(13)4-6-9/h3-6H,1-2H3,(H2,14,17)
- InChI Key： NMVZSVWOQBFPHI-UHFFFAOYSA-N
- SMILES： N1(C)C(SC2=CC=C(Cl)C=C2)=C(C(N)=O)C(C)=N1

1H-Pyrazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-1,3-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB296448-100 mg	5-[(4-Chlorophenyl)sulfanyl]-1,3-dimethyl-1H-pyrazole-4-carboxamide; .	303987-96-4		100MG	€221.50	2023-03-10
Ambeed	A887366-1g	5-[(4-Chlorophenyl)sulfanyl]-1,3-dimethyl-1H-pyrazole-4-carboxamide	303987-96-4	90%	1g	$350.0	2024-04-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00880365-1g	5-[(4-Chlorophenyl)sulfanyl]-1,3-dimethyl-1H-pyrazole-4-carboxamide	303987-96-4	90%	1g	￥2401.0	2023-03-11
abcr	AB296448-100mg	5-[(4-Chlorophenyl)sulfanyl]-1,3-dimethyl-1H-pyrazole-4-carboxamide; .	303987-96-4		100mg	€221.50	2024-04-15

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Additional information on 1H-Pyrazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-1,3-dimethyl-

Research Brief on 1H-Pyrazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-1,3-dimethyl- (CAS: 303987-96-4)

Recent studies on the compound 1H-Pyrazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-1,3-dimethyl- (CAS: 303987-96-4) have revealed its potential as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. This heterocyclic compound, featuring a pyrazole core with a 4-chlorophenylthio substituent, has attracted attention due to its unique structural features and biological activity profile. The current research landscape suggests this molecule may serve as a key intermediate or active pharmaceutical ingredient (API) in targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structure-activity relationship (SAR) of derivatives based on this scaffold, demonstrating significant inhibitory effects against several cancer-related kinases. The research team optimized the lead compound through systematic modifications of the pyrazole ring and thioether linkage, achieving nanomolar potency against specific oncogenic targets while maintaining favorable pharmacokinetic properties. Molecular docking studies revealed that the 4-chlorophenylthio moiety plays a crucial role in binding to the hydrophobic pocket of target proteins.

In parallel research, scientists have explored the metabolic stability and toxicity profile of 303987-96-4. A recent preclinical assessment showed that the compound exhibits moderate hepatic clearance and good oral bioavailability in rodent models. Importantly, the toxicological evaluation indicated a favorable safety window at therapeutic doses, with no significant off-target effects observed in comprehensive panel screening. These findings position this chemical entity as a viable candidate for further development in oncology applications.

The synthetic accessibility of 1H-Pyrazole-4-carboxamide derivatives has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a novel, scalable synthetic route to this compound class that reduces byproduct formation and improves overall yield. The optimized protocol employs green chemistry principles, minimizing the use of hazardous reagents while maintaining high purity standards required for pharmaceutical applications.

Emerging data suggests potential applications beyond oncology. Preliminary studies indicate that structural analogs of 303987-96-4 may modulate inflammatory pathways, opening possibilities for development in autoimmune diseases. Researchers are particularly interested in the compound's ability to interfere with specific signaling cascades involved in cytokine production. However, these findings require further validation through rigorous clinical studies.

The intellectual property landscape surrounding this compound has become increasingly active, with several patent applications filed in 2023-2024 covering novel derivatives and formulation technologies. These developments indicate growing commercial interest in this chemical scaffold. Industry analysts predict that optimized versions of this compound may enter Phase I clinical trials within the next 2-3 years, particularly for hematological malignancies and solid tumors with specific genetic markers.